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Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Tetrabutylammonium
Nitrite in Phase Transfer Catalysis
Tetrabutylammonium nitrite (TBANi) serves as an efficient phase transfer catalyst for

introducing the nitrite anion (NO₂⁻) into organic reactions. In many applications, TBANi is not

used as a pre-formed salt but is generated in situ from a stable tetrabutylammonium salt, such

as tetrabutylammonium bromide (TBAB), and an inorganic nitrite salt, typically sodium nitrite

(NaNO₂). The lipophilic tetrabutylammonium cation pairs with the nitrite anion, transporting it

from the aqueous or solid phase into the organic phase where it can react with the organic

substrate. This methodology is crucial for reactions where the reactants are present in

immiscible phases, enabling reactions to proceed under milder conditions with improved yields

and selectivity.

The primary advantages of using tetrabutylammonium salts for phase transfer of the nitrite

anion include enhanced reaction rates, the use of less hazardous solvents, and often, greater

selectivity in product formation. These attributes make it a valuable tool in various synthetic

applications, including oxidation, nitration, and nucleophilic substitution reactions.
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The in situ generation of tetrabutylammonium nitrite has been successfully applied in several

key synthetic transformations. Below is a summary of representative applications and the

corresponding quantitative data.
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Detailed Experimental Protocols
Application 1: Aerobic Oxidation of Benzylic Alcohols
This protocol describes the selective oxidation of benzylic alcohols to the corresponding

carbonyl compounds using an equimolar catalytic mixture of tetrabutylammonium bromide and

sodium nitrite under aerobic conditions.[1]

Materials:

Benzylic alcohol

Tetrabutylammonium bromide (TBAB)

Sodium nitrite (NaNO₂)

Organic solvent (e.g., Dichloromethane or Toluene)

Water
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Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (if heating is required)

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

Procedure:

To a round-bottom flask, add the benzylic alcohol (1.0 eq), tetrabutylammonium bromide (0.1

eq), and sodium nitrite (0.1 eq).

Add the organic solvent to the flask.

Stir the reaction mixture vigorously at room temperature. The reaction is typically open to the

air to ensure aerobic conditions.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by column chromatography on silica gel to obtain the desired

carbonyl compound.

Application 2: Mononitration of Phenolic Compounds
This protocol details the selective mononitration of phenols using sodium nitrite in the presence

of a tetrabutylammonium dichromate (TBAD) or tetrabutylammonium chromate (TBAC) as the

phase transfer catalyst.[2][3]

Materials:

Phenolic compound

Tetrabutylammonium dichromate (TBAD) or Tetrabutylammonium chromate (TBAC)

Sodium nitrite (NaNO₂)

Dichloromethane (CH₂Cl₂)

Water

Drying agent (e.g., anhydrous Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:
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In a round-bottom flask, dissolve the phenolic compound (1.0 eq) in dichloromethane.

Add tetrabutylammonium dichromate (TBAD) or tetrabutylammonium chromate (TBAC) (0.1

eq) and sodium nitrite (1.2 eq) to the solution.

Heat the mixture to reflux with vigorous stirring.

Monitor the reaction by TLC until the starting material is consumed.

After completion, cool the reaction mixture to room temperature.

Wash the reaction mixture with water to remove the catalyst and any remaining inorganic

salts.

Separate the organic layer and dry it over anhydrous Na₂SO₄.

Filter the solution and remove the solvent under reduced pressure.

The crude product can be further purified by recrystallization or column chromatography to

yield the pure mononitrated phenol.

Visualizing the Catalytic Cycle
The following diagrams illustrate the fundamental workflow of phase transfer catalysis involving

the in situ generation of tetrabutylammonium nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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